Cas no 1445962-38-8 (6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid
• CAS No: 1445962-38-8
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• MDL: MFCD29075207
• CID: 5070414
• PubChem ID: 130297017
• Update Time: 2025-05-20

6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-((tert-Butoxycarbonyl)amino)-2-fluoronicotinic acid
• 6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid
• CS-0310875
• 1445962-38-8
• 6-{[(tert-butoxy)carbonyl]amino}-2-fluoropyridine-3-carboxylic acid
• E82624
• SCHEMBL19205217
• EN300-21644771
• 3-Pyridinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-
• 2-fluoro-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-3-carboxylic acid
• DB-169430

• MDL： MFCD29075207
• Inchi： 1S/C11H13FN2O4/c1-11(2,3)18-10(17)14-7-5-4-6(9(15)16)8(12)13-7/h4-5H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key： YXJYSMNZZIGPTQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.08593506g/mol
• Monoisotopic Mass: 256.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.5

Additional information on 6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid

Professional Introduction to 6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic Acid (CAS No. 1445962-38-8)

6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid, with the CAS number 1445962-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both a fluorine substituent and an amino group protected by a carbodiimide moiety makes this molecule particularly intriguing for synthetic chemists and biologists alike.

The< strong>fluoropyridine scaffold is a cornerstone in modern drug discovery, owing to its versatility and the wide range of biological activities it can exhibit. The fluorine atom, in particular, introduces unique electronic and steric properties that can modulate the binding affinity and selectivity of drug candidates. In recent years, there has been an exponential increase in the number of fluorinated pharmaceuticals that have reached the market, highlighting the importance of this moiety in medicinal chemistry.

The structure of 6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid features a carboxylic acid group at the 3-position and an amino group at the 6-position, both of which are protected by a tert-butoxycarbonyl (Boc) group. This protection is crucial for facilitating subsequent chemical transformations without interference from the functional groups themselves. The Boc group is a widely used protecting group in peptide synthesis and medicinal chemistry, providing stability under various reaction conditions while allowing for selective deprotection when desired.

In recent years, there has been growing interest in the development of fluorinated pyridines as key components in kinase inhibitors, which are widely used to treat various cancers and inflammatory diseases. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of kinase inhibitors to their target enzymes by improving hydrophobic interactions and reducing metabolic degradation. The compound< strong>6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid serves as a valuable building block in the synthesis of such inhibitors.

The incorporation of a< strong>fluorine atom at the 2-position of the pyridine ring introduces additional conformational flexibility and electronic modulation, which can be exploited to fine-tune the pharmacokinetic properties of drug candidates. This flexibility allows for optimal positioning of other substituents within the binding pocket of a target protein, thereby enhancing drug efficacy. Moreover, fluorine atoms can participate in favorable interactions such as halogen bonding, further contributing to improved binding affinity.

The carboxylic acid group at the 3-position provides another avenue for functionalization, enabling further derivatization into esters, amides, or other pharmacologically relevant moieties. This versatility makes< strong>6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid an indispensable intermediate in synthetic chemistry. Recent advancements in solid-phase peptide synthesis have also leveraged this compound as a precursor for constructing complex peptidomimetics with enhanced stability and bioavailability.

The tert-butoxycarbonyl protection on the amino group ensures that it remains inert under harsh reaction conditions while allowing for selective deprotection using mild acidic or basic conditions. This feature is particularly useful in multi-step syntheses where different functional groups need to be manipulated independently. The stability provided by Boc protection has made this compound a preferred choice for medicinal chemists working on complex drug molecules.

In academic research,< strong>6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid has been employed as a key intermediate in the development of novel antiviral agents. The fluoropyridine scaffold has shown promise in inhibiting viral proteases and polymerases by mimicking natural substrates or by disrupting essential enzymatic processes. For example, recent studies have highlighted its role in synthesizing inhibitors targeting RNA-dependent RNA polymerases (RdRp), which are critical for viral replication cycles.

The compound's potential extends beyond antiviral applications; it has also been explored as a component in anticancer therapies. By serving as a precursor for kinase inhibitors, it contributes to disrupting aberrant signaling pathways that drive tumor growth and progression. The ability to fine-tune its structure through strategic functionalization allows researchers to develop highly specific inhibitors with minimal off-target effects.

The< strong>Boc-protected amino group offers additional synthetic utility by enabling nucleophilic substitution reactions under controlled conditions. This reactivity has been exploited to introduce various pharmacophores at different positions along the molecular framework, leading to libraries of compounds with diverse biological activities. Such combinatorial approaches are integral to high-throughput screening programs aimed at identifying lead compounds with therapeutic potential.

The growing body of literature on fluorinated pyridines underscores their significance in medicinal chemistry. For instance, recent patents have described novel derivatives of< strong>6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid that exhibit potent activity against bacterial infections caused by multidrug-resistant strains. These derivatives leverage fluorine's electronic properties to enhance antibiotic efficacy while reducing resistance development.

In conclusion,< strong>6-{(tert-butoxy)carbonylamino}-2-fluoropyridine-3-carboxylic acid (CAS No.< strong>1445962-38-8) is a versatile intermediate with broad applications in pharmaceutical research and development. Its unique structural features—combining a< strong>fluoropyridine scaffold with protective groups—make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities derived from fluorinated heterocycles,< strong>this compound will undoubtedly remain at forefront, driving innovation across multiple disciplines within life sciences.